Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate

• IUPAC Name: ethyl 4-(1,3-benzothiazole-6-carbonylamino)benzoate
• InChI: InChI=1S/C17H14N2O3S/c1-2-22-17(21)11-3-6-13(7-4-11)19-16(20)12-5-8-14-15(9-12)23-10-18-14/h3-10H,2H2,1H3,(H,19,20)
• InChI Key: IRQVMYOQGIDGHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)N=CS3
• Molecular Formula: C17H14N2O3S
• Molecular Weight: 326.4 g/mol

Description

Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate is a chemical compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antifungal, anti-inflammatory, antioxidant, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of thiazole derivatives involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton, and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects. The specific chemical reactions involved in these activities are not detailed in the available literature.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Activity

. They can neutralize free radicals, which are harmful to biological systems. This makes them potentially useful in the treatment of diseases caused by oxidative stress, such as cardiovascular diseases, neurodegenerative diseases, and cancer.

Analgesic and Anti-inflammatory Activity

. This suggests that “Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate” could potentially be used in the development of new pain relief and anti-inflammatory drugs.

Antimicrobial and Antifungal Activity

. This suggests potential applications in the development of new antimicrobial and antifungal agents, which could be used to treat various infections caused by bacteria and fungi.

Antiviral Activity

. This suggests that “Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate” could potentially be used in the development of new antiviral drugs.

Diuretic Activity

. This suggests potential applications in the treatment of conditions that benefit from increased urine production, such as hypertension and edema.

Anticonvulsant and Neuroprotective Activity

. This suggests that “Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate” could potentially be used in the treatment of neurological disorders such as epilepsy and neurodegenerative diseases.

Antitumor or Cytotoxic Activity

. This suggests potential applications in the development of new anticancer drugs.

Anti-tubercular Activity

. This suggests that “Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate” could potentially be used in the development of new anti-tubercular drugs.

Safety and Hazards

Thiazole derivatives may cause respiratory irritation, skin irritation, and serious eye irritation. More specific safety and hazard information for Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate is not available in the current literature.

Mechanism of Action

Target of Action

Ethyl 4-(benzo[d]thiazole-6-carboxamido)benzoate is a derivative of the thiazole class of compounds . Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties . .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit the growth of certain types of cells, such as tumor cells .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives are known to have various effects, such as antitumor or cytotoxic effects .